Cas no 318288-84-5 (4-(3-chlorophenyl)-1-(3-nitrophenyl)-1H-pyrazole)
4-(3-chlorophenyl)-1-(3-nitrophenyl)-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 5J-559S
- 4-(3-chlorophenyl)-1-(3-nitrophenyl)pyrazole
- 318288-84-5
- AKOS005094840
- 4-(3-chlorophenyl)-1-(3-nitrophenyl)-1H-pyrazole
-
- Inchi: 1S/C15H10ClN3O2/c16-13-4-1-3-11(7-13)12-9-17-18(10-12)14-5-2-6-15(8-14)19(20)21/h1-10H
- InChI Key: OLDNFUWBMPFPKE-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)C1C=NN(C=1)C1C=CC=C(C=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 299.0461543g/mol
- Monoisotopic Mass: 299.0461543g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 376
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 63.6Ų
4-(3-chlorophenyl)-1-(3-nitrophenyl)-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1630497-1mg |
4-(3-Chlorophenyl)-1-(3-nitrophenyl)-1H-pyrazole |
318288-84-5 | 98% | 1mg |
¥535.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1630497-2mg |
4-(3-Chlorophenyl)-1-(3-nitrophenyl)-1H-pyrazole |
318288-84-5 | 98% | 2mg |
¥536.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1630497-5mg |
4-(3-Chlorophenyl)-1-(3-nitrophenyl)-1H-pyrazole |
318288-84-5 | 98% | 5mg |
¥573.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1630497-10mg |
4-(3-Chlorophenyl)-1-(3-nitrophenyl)-1H-pyrazole |
318288-84-5 | 98% | 10mg |
¥756.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1630497-20mg |
4-(3-Chlorophenyl)-1-(3-nitrophenyl)-1H-pyrazole |
318288-84-5 | 98% | 20mg |
¥1210.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1630497-25mg |
4-(3-Chlorophenyl)-1-(3-nitrophenyl)-1H-pyrazole |
318288-84-5 | 98% | 25mg |
¥1417.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1630497-50mg |
4-(3-Chlorophenyl)-1-(3-nitrophenyl)-1H-pyrazole |
318288-84-5 | 98% | 50mg |
¥1533.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1630497-100mg |
4-(3-Chlorophenyl)-1-(3-nitrophenyl)-1H-pyrazole |
318288-84-5 | 98% | 100mg |
¥1901.00 | 2024-08-02 |
4-(3-chlorophenyl)-1-(3-nitrophenyl)-1H-pyrazole Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
Additional information on 4-(3-chlorophenyl)-1-(3-nitrophenyl)-1H-pyrazole
Professional Introduction to Compound with CAS No. 318288-84-5 and Product Name: 4-(3-chlorophenyl)-1-(3-nitrophenyl)-1H-pyrazole
The compound with CAS No. 318288-84-5, specifically identified as 4-(3-chlorophenyl)-1-(3-nitrophenyl)-1H-pyrazole, represents a significant molecule in the realm of pharmaceutical and chemical research. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of both chloro and nitro substituents on the aromatic rings introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and material science applications.
In recent years, the investigation of pyrazole derivatives has gained considerable attention due to their demonstrated efficacy in various therapeutic areas. The structural motif of 4-(3-chlorophenyl)-1-(3-nitrophenyl)-1H-pyrazole is particularly intriguing because it combines the electron-withdrawing effects of the nitro group with the electron-donating capabilities of the chloro group. This balance can influence the compound's reactivity, solubility, and interaction with biological targets, making it a promising candidate for further exploration.
One of the most compelling aspects of this compound is its potential in the development of novel pharmaceuticals. Pyrazole derivatives have been extensively studied for their anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of substituents in 4-(3-chlorophenyl)-1-(3-nitrophenyl)-1H-pyrazole may enhance its binding affinity to certain enzymes or receptors, thereby modulating biological pathways relevant to disease treatment. For instance, studies have shown that pyrazole-based compounds can inhibit kinases and other enzymes involved in cancer progression, suggesting that this molecule could be a precursor to new anticancer agents.
Moreover, the nitro group in 4-(3-chlorophenyl)-1-(3-nitrophenyl)-1H-pyrazole is particularly noteworthy. Nitroaromatic compounds are well-documented for their pharmacological properties, including analgesic and antipyretic effects. When incorporated into a pyrazole framework, such as this one, it can enhance the molecule's bioavailability and metabolic stability. Recent advances in computational chemistry have enabled researchers to predict the pharmacokinetic profiles of such compounds with greater accuracy, allowing for more targeted synthesis and optimization efforts.
The synthesis of 4-(3-chlorophenyl)-1-(3-nitrophenyl)-1H-pyrazole involves multi-step organic reactions that require careful control over reaction conditions. The chlorination and nitration processes are critical steps that determine the final properties of the compound. Advanced synthetic methodologies, such as catalytic chlorination or electrochemical nitration, have been employed to improve yield and purity. These techniques not only enhance efficiency but also minimize waste, aligning with modern green chemistry principles.
In addition to its pharmaceutical potential, 4-(3-chlorophenyl)-1-(3-nitrophenyl)-1H-pyrazole has shown promise in material science applications. Pyrazole derivatives exhibit interesting electronic properties due to their conjugated systems, making them suitable candidates for organic semiconductors or ligands in catalytic systems. Researchers are exploring how variations in substituent placement can modulate these properties, potentially leading to breakthroughs in flexible electronics or renewable energy technologies.
The biological activity of this compound has been further investigated through high-throughput screening (HTS) campaigns and molecular docking studies. These approaches allow researchers to rapidly assess how 4-(3-chlorophenyl)-1-(3-nitrophenyl)-1H-pyrazole interacts with various biological targets. Preliminary results indicate that it may have inhibitory effects on certain proteases and phosphodiesterases, which are implicated in neurological disorders such as Alzheimer's disease. Such findings underscore the importance of continued research into this class of molecules.
As computational biology advances, machine learning algorithms are being increasingly utilized to predict drug-like properties from molecular structures. These tools can identify patterns in datasets that might not be apparent through traditional experimental methods. By integrating data from virtual screening with experimental validation, researchers can accelerate the discovery process significantly. The case of 4-(3-chlorophenyl)-1-(3-nitrophenyl)-1H-pyrazole exemplifies how computational strategies can guide synthetic efforts toward more effective leads.
The environmental impact of synthesizing and using pyrazole derivatives like 4-(3-chlorophenyl)-1-(3-nitrophenyl)-1H-pyrazole is also a critical consideration. Sustainable practices are being adopted across the pharmaceutical industry to minimize ecological footprints while maintaining high standards of quality control. Techniques such as biocatalysis and flow chemistry are being explored as alternatives to traditional batch processing methods. These innovations not only reduce waste but also improve scalability for industrial applications.
In conclusion,4-(3-chlorophenyl)-1-(3-nitrophenyl)-1H-pyrazole (CAS No. 318288-84-5) represents a multifaceted compound with significant potential across multiple domains of science and technology. Its unique structural features make it an attractive candidate for drug development, material science research, and environmental sustainability initiatives alike. Continued investigation into its properties will undoubtedly yield valuable insights and advancements in these fields.
318288-84-5 (4-(3-chlorophenyl)-1-(3-nitrophenyl)-1H-pyrazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)